3-methanesulfonyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 3-methylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13N3O3S2/c1-24(21,22)12-6-4-5-11(9-12)15(20)19-16-18-14(10-23-16)13-7-2-3-8-17-13/h2-10H,1H3,(H,18,19,20)
• InChI Key: LDOMGDKVTKQVGP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol

Description

The compound “3-methanesulfonyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide” is a type of N-pyridin-2-yl benzamide analogue. These analogues are known to be allosteric activators of glucokinase. Glucokinase is a key enzyme that controls blood glucose levels under normal physiological conditions. Activators of glucokinase are emerging as promising drug candidates with hypoglycemic activity.

Synthesis Analysis

The synthesis of N-pyridin-2-yl benzamide analogues starts from 3-nitrobenzoic acid. The structure-activity relationship (SAR) analysis identified 3-methylpyridine and 4-phenoxymethyl sulfone groups as optimal moieties for the B-region and C-region, respectively.

Molecular Structure Analysis

The molecular formula of the compound is C16H13N3O3S2. The compound has a molecular weight of 359.4 g/mol. The InChI string and the Canonical SMILES of the compound are also available.

Chemical Reactions Analysis

The compound is metabolically stable in mouse, rat, dog, and human hepatocytes. The oxidative metabolites identified in microsomes were formed primarily by P4503A4/5 and P4502C9.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 126 Ų. It has a rotatable bond count of 4. The compound is also characterized by a complexity of 549.

Mechanism of Action

Target of Action

CHEMBL2094865, also known as DNDI1417643 or 3-methanesulfonyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide, primarily targets the Lysine-specific demethylase 5C (KDM5C) in Homo sapiens . KDM5C is a key enzyme involved in the regulation of gene expression through the demethylation of histones, specifically the removal of methyl groups from lysine residues. This process plays a crucial role in cellular processes such as cell differentiation, proliferation, and apoptosis.

Mode of Action

This inhibition can lead to changes in gene expression, potentially altering cellular processes and functions .

Pharmacokinetics

Tools like ADMETlab 2.0 , SwissADME , and the ADME calculator can be used to predict these properties for a given compound.

Result of Action

Given its role as a kdm5c inhibitor, it can be inferred that it may lead to changes in gene expression patterns, potentially affecting cellular processes such as cell differentiation, proliferation, and apoptosis .

Future Directions

The N-pyridin-2-yl benzamide analogues discovered in the current study can provide some lead molecules for the development of potent oral glucokinase activators with minimum side-effects for the management of type 2 diabetes.